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Compound of Interest

Compound Name: Diethyl phosphate-d10-1

Cat. No.: B12389453 Get Quote

This guide provides a detailed analysis of the molecular weight of Diethyl phosphate-d10, a

deuterated analog of diethyl phosphate. The information is intended for researchers, scientists,

and professionals in the field of drug development and metabolomics.

Chemical Identity and Formula
Diethyl phosphate-d10 is a stable isotope-labeled version of diethyl phosphate, where ten

hydrogen atoms have been replaced by deuterium. This isotopic substitution is crucial for its

use as an internal standard in analytical chemistry, particularly in mass spectrometry-based

methods.

Molecular Formula: C₄D₁₀HO₄P[1][2][3]

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For isotopically labeled compounds like Diethyl phosphate-d10, the mass of the specific

isotopes must be used for accurate calculation.

Atomic Weights of Constituent Isotopes
The calculation of the molecular weight of Diethyl phosphate-d10 is based on the atomic

masses of its constituent isotopes: Carbon-12 (¹²C), Deuterium (²H or D), Hydrogen-¹H,

Oxygen-¹⁶O, and Phosphorus-³¹P.
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Element Isotope Atomic Mass (amu)

Carbon ¹²C
12.000000 (by definition)[4][5]

[6]

Hydrogen ¹H 1.007825

Deuterium ²H (D) 2.014102[7][8]

Oxygen ¹⁶O 15.994915[9][10][11]

Phosphorus ³¹P 30.973762[12][13][14]

Calculation of Molecular Weight
The molecular weight of Diethyl phosphate-d10 is calculated as follows:

(4 x Atomic Mass of ¹²C) + (10 x Atomic Mass of ²H) + (1 x Atomic Mass of ¹H) + (4 x Atomic

Mass of ¹⁶O) + (1 x Atomic Mass of ³¹P)

= (4 x 12.000000) + (10 x 2.014102) + (1 x 1.007825) + (4 x 15.994915) + (1 x 30.973762)

= 48.000000 + 20.14102 + 1.007825 + 63.97966 + 30.973762

= 164.102267 amu

This calculated value is consistent with the experimentally determined and reported molecular

weight of 164.16 g/mol , which is often presented as a rounded value.[1][2][3][7]

Summary of Quantitative Data
Parameter Value Reference

Molecular Formula C₄D₁₀HO₄P [1][2][3]

Average Molecular Weight 164.16 g/mol [1][2][3][7]

Monoisotopic Molecular

Weight
164.102267 amu Calculated
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Experimental Protocols
The determination of the molecular weight of a specific chemical entity like Diethyl phosphate-

d10 is a standard procedure based on its chemical formula and the atomic masses of its

isotopes. As such, detailed experimental protocols for this fundamental determination are not

applicable in this context. The primary methods for confirming the molecular weight of a

synthesized batch of this compound would involve analytical techniques such as mass

spectrometry, which directly measures the mass-to-charge ratio of ions.

Signaling Pathways
Signaling pathways are biological processes and are not relevant to the intrinsic chemical

property of a molecule's molecular weight. Therefore, a description of signaling pathways is not

applicable to this technical guide on the molecular weight of Diethyl phosphate-d10.

Logical Relationship Diagram
The following diagram illustrates the logical relationship for the calculation of the molecular

weight of Diethyl phosphate-d10.
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Molecular Weight
(164.102 amu)

4 x Carbon-12
(48.000 amu)

10 x Deuterium
(20.141 amu)

1 x Hydrogen-1
(1.008 amu)

4 x Oxygen-16
(63.980 amu)

1 x Phosphorus-31
(30.974 amu)

Click to download full resolution via product page

Caption: Calculation of Diethyl phosphate-d10 molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12389453#diethyl-phosphate-d10-1-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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